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Cat. No.: B031805

Audience: Researchers, scientists, and drug development professionals.
Introduction:

This document outlines the OSHA-accepted protocol for conducting a qualitative fit test (QLFT)
for tight-fitting respirators using isoamyl acetate (IAA), commonly known as banana oil.[1][2][3]
This test is appropriate for respirators equipped with organic vapor cartridges and is not
suitable for particulate respirators unless they can be fitted with such cartridges for the test.[4]
[5][6][7] The principle of this test is to determine if the wearer can detect the distinct banana-like
scent of isoamyl acetate while wearing the respirator, which would indicate a leak in the face
seal.[2][3] A successful fit test is crucial to ensure the respirator provides the expected level of
protection in a hazardous environment.[2]

Data Presentation

While the isoamyl acetate fit test is qualitative (pass/fail), the preparation of the testing
solutions involves precise measurements.[8]

Table 1: Preparation of Isoamyl Acetate Solutions
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Experimental Protocols
Odor Threshold Screening

This initial screening determines if the individual can detect the odor of isoamyl acetate at a

low concentration.[4][5][6] This must be conducted in a room separate from the fit testing area
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to prevent olfactory fatigue.[4][5][6][7]
Materials:

o Three 1-liter glass jars with metal lids, prepared as described in Table 1 (Stock Solution,
Odor Test Solution, and Test Blank).[4][9]

o Odor-free water (e.g., distilled or spring water) at approximately 25°C (77°F).[4][5][6]
e Pure isoamyl acetate (>99% purity).[10][11]

Procedure:

Present the three prepared jars (Odor Test Solution and two Test Blanks, or one as per some
protocols) to the test subject.[9][11] The subject should not be wearing a respirator.

« Instruct the subject to shake each jar for two seconds, then unscrew the lid and sniff the
opening.[4][11][12]

e The subject must correctly identify the jar containing the banana oil odor.[4]

« If the subject cannot correctly identify the jar, the isoamyl acetate fit test cannot be
performed for that individual.[4]

Respirator Selection and User Seal Check

e The test subject should select the most comfortable respirator and wear it for at least five
minutes to assess comfort.[4][5]

e The subject must be instructed on how to properly don the respirator and adjust the straps.

[5]

o Auser seal check (both positive and negative pressure checks) must be performed by the
subject.[4] If the seal check fails, another respirator must be selected and the process
repeated.[4]

Isoamyl Acetate Fit Test
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Materials:

Fit test chamber (e.g., a clear 55-gallon drum liner suspended inverted over a frame).[4][5]

Respirator equipped with organic vapor cartridges.[10]

Absorbent paper towel (approximately 4" x 5).[10]

Syringe or eyedropper to measure 0.75 ml of pure isoamyl acetate.[12]

Procedure:

The subject, wearing the selected and seal-checked respirator, enters the fit test chamber.
[10]

o The test administrator applies 0.75 ml of pure isoamyl acetate to the folded paper towel.[12]

o The towel is handed to the subject, who hangs it inside the chamber, typically from a hook at
the top.[10][12]

» Allow two minutes for the isoamyl acetate vapor to saturate the air in the chamber before
beginning the exercises.[10][12]

e The subject then performs a series of exercises for 60 seconds each (except for the grimace
exercise, which is 15 seconds).[4][5] Any adjustments to the respirator during the test will
void the test.[4][5]

Table 2: Fit Test Exercise Regimen
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Exercise Description Duration

Stand in a normal position and
1. Normal Breathing breathe normally without 60 seconds
talking.[1][4][5]

Stand and breathe slowly and
2. Deep Breathing deeply, being careful not to 60 seconds
hyperventilate.[1][4][5]

Slowly turn the head from one
3. Turning Head Side to Side side to the other, inhaling at 60 seconds
each extreme.[1][4][13]

Slowly move the head up and
4. Moving Head Up and Down down, inhaling when looking 60 seconds
up.[1][14]

Talk out loud slowly and
clearly. Reciting a prepared
) text like the "Rainbow
5. Talking ) 60 seconds
Passage" or counting
backwards from 100 is

common.[1][13]

Bend at the waist as if to touch
the toes. Jogging in place ma

6. Bending Over ) gg. ginp Y 60 seconds
be substituted if the enclosure

is restrictive.[7][13]

) Same as the first exercise.[4]
7. Normal Breathing 60 seconds

[5107]

Pass/Fail Criteria:

e Pass: The subject does not detect the banana-like odor of isoamyl acetate at any point
during the test.[2]

e Fail: The subject detects the odor of isoamyl acetate.[10] If a failure occurs, the subject
must exit the chamber, and the respirator fit is deemed unsatisfactory. A different respirator
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must be selected, and the entire test procedure, including the odor threshold screening, must
be repeated.[5][10] It is recommended to wait at least 5 minutes before retesting to allow
olfactory sensitivity to return.[5][10]

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://ehs.ucmerced.edu/sites/g/files/ufvvjh796/f/documents/facilities-management/respiratory-protection/ucmerced_rpep_manual_-_appendix_f_-_fit-test_protocols.pdf
https://dem.ri.gov/sites/g/files/xkgbur861/files/2023-05/7d_2_07.pdf
https://ehs.ucmerced.edu/sites/g/files/ufvvjh796/f/documents/facilities-management/respiratory-protection/ucmerced_rpep_manual_-_appendix_f_-_fit-test_protocols.pdf
https://dem.ri.gov/sites/g/files/xkgbur861/files/2023-05/7d_2_07.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Phase 1: Preparation
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Caption: Workflow for the Isoamyl Acetate Respirator Fit Test.

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b031805?utm_src=pdf-body-img
https://www.benchchem.com/product/b031805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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